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Compound of Interest

Compound Name: 2-Methylanisole

Cat. No.: B146520

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Methylanisole (also known as o-cresol methyl ether or 1-methoxy-2-
methylbenzene). The information is curated for professionals in research and development,
with a focus on clarity, data accessibility, and procedural detail.

Chemical Identity and Structure

2-Methylanisole is an aromatic organic compound.[1] Structurally, it is a
monomethoxybenzene, where a methoxy group (-OCHs) and a methyl group (-CHs) are
attached to a benzene ring at adjacent positions (ortho substitution).[1] This compound is
recognized as a 'green’ solvent and is also utilized as a food flavoring ingredient.[2][3]

Table 1: Compound Identification
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Identifier Value

IUPAC Name 1-methoxy-2-methylbenzene[2]

Synonyms o-Methylanisole, 2-Methoxytoluene, o-Cresol
methyl ether

CAS Number 578-58-5

Molecular Formula CsH100

Molecular Weight 122.16 g/mol

InChl Key DTFKRVXLBCAIOZ-UHFFFAOYSA-N

SMILES COC1=CC=CC=C1C

Physicochemical Data

The following tables summarize the key physical and chemical properties of 2-Methylanisole.
These parameters are crucial for its application in chemical synthesis, as a solvent, and in
formulation development.

Table 2: Physical and Thermodynamic Properties
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Property

Value Conditions

Colorless to pale yellow liquid

Physical Description with a pleasant, sweet, floral Ambient
odor.

Boiling Point 170-172 °C 760 mmHg

Melting Point -34.1°C -

Density 0.985 g/mL 25°C

Vapor Pressure 1.5 mmHg -

Flash Point 52 °C (125 °F) -

Refractive Index 1.516 20 °C

LogP 2.74 -
Table 3: Solubility Profile

Solvent Solubility

Water Insoluble / Immiscible

Organic Solvents Soluble

Ethanol Soluble

Ether Soluble

Oils Soluble

Table 4: Spectroscopic Data
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Technique Data Availability

1H NMR Available

13C NMR Available

Mass Spectrometry (GC-MS) Available

Infrared (IR) Spectroscopy Available (FTIR, ATR-IR)
Raman Spectroscopy Available

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below.
These protocols are standard procedures in organic chemistry laboratories.

Determination of Boiling Point (Micro-Scale Method)

The boiling point is a fundamental physical property used for substance identification and purity
assessment. The Thiele tube method is a common and efficient micro-scale technique.

Objective: To determine the boiling point of a liquid sample using a minimal amount of
substance.

Materials:

e Thiele tube

 High-boiling mineral oil

e Thermometer (0-200 °C range)

o Small test tube (e.g., 75x10 mm)

o Capillary tube (sealed at one end)

» Rubber band or wire for attachment

¢ Bunsen burner or micro-burner
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e 2-Methylanisole sample (~0.5 mL)

o Safety glasses and lab coat

Procedure:

o Sample Preparation: Add approximately 0.5 mL of 2-Methylanisole into the small test tube.
o Capillary Tube Insertion: Place the capillary tube into the test tube with its open end down.

o Apparatus Assembly: Attach the test tube to the thermometer using a small rubber band. The
bottom of the test tube should align with the thermometer bulb.

e Thiele Tube Setup: Insert the thermometer and the attached sample tube into the Thiele
tube, ensuring the sample is positioned near the middle of the mineral oil for even heating.

e Heating: Gently heat the side arm of the Thiele tube with a small flame. This design
promotes convection and uniform temperature distribution in the oil bath.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles. As the liquid's boiling point is approached, a rapid and
continuous stream of bubbles will emerge from the capillary tube.

e Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The stream of bubbles will slow and eventually stop. The boiling point is the temperature at
which the liquid just begins to be drawn into the capillary tube.

e Recording: Record the temperature at this exact moment. This value represents the
experimental boiling point.

Determination of Solubility

This protocol determines the qualitative solubility of 2-Methylanisole in various solvents.
Objective: To classify the solubility of 2-Methylanisole in water and common organic solvents.

Materials:
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e Small test tubes and a test tube rack

o Graduated pipettes or cylinders

e 2-Methylanisole sample

o Solvents: Distilled water, ethanol, diethyl ether
o Stoppers for test tubes

» Vortex mixer (optional)

Procedure:

Solvent Addition: Place 1 mL of the chosen solvent (e.g., distilled water) into a clean, dry test
tube.

o Solute Addition: Add 2-3 drops of 2-Methylanisole to the test tube.

e Mixing: Stopper the test tube and shake it vigorously for 10-20 seconds. A vortex mixer can
be used for more thorough mixing.

e Observation: Allow the mixture to stand and observe the result.
o Soluble: The mixture forms a single, clear, homogeneous phase.

o Partially Soluble: The mixture is cloudy or contains undissolved droplets, but some
dissolution is apparent.

o Insoluble/Immiscible: Two distinct layers are visible, or the solute remains as a separate
phase with no apparent mixing.

o Recording: Record the observation as "soluble," "partially soluble," or "insoluble.”

» Repetition: Repeat the procedure for each solvent to be tested.

Visualized Experimental Workflow
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The following diagram illustrates the logical workflow for the experimental determination of a
liquid's boiling point, a critical procedure for characterizing compounds like 2-Methylanisole.

Sample Preparation

oad sample & capillary

Apparatus Assembly

Place in Thiele tube

Heating Phase

Temp. indreases No rapid stream yet

Observe Bubbles

Rapid stream observed
(Remove heat)

Cooling Phase

Temp. de¢reases Liquid has not entered

Observe Liquid Entry

iquid enters capillary
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(Boiling Point)
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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